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Compound of Interest

Compound Name: 4-Carboxybenzenesulfonazide
CAS No.: 17202-49-2
Cat. No.: B102738
Get Quote
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Introduction & Molecule Profile[1][2][3]

4-Carboxybenzenesulfonazide (4-CBSA) is a bifunctional reagent featuring a carboxylic acid
handle and a reactive sulfonyl azide group. Unlike standard alkyl or aryl azides used in classic
click chemistry, sulfonyl azides possess unique electronic properties that enable two distinct
"click" reaction pathways:

» Sulfo-Click Ligation: A metal-free, chemoselective reaction with thioacids to form stable N-
acyl sulfonamides. This is the preferred method for bioconjugation when avoiding copper
toxicity is critical.

¢ CUuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): Reaction with terminal alkynes to
form N-sulfonyl-1,2,3-triazoles.[1] Note: This pathway requires specific conditions to prevent
the rearrangement of the triazole intermediate into unstable ketenimines.

Reagent Profile
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Specification

Chemical Name

4-Carboxybenzenesulfonazide (or 4-

Carboxybenzenesulfonyl azide)

CAS Number 17202-49-2
Formula C7HsN304S
MW 227.20 g/mol
Appearance White to off-white solid
N Soluble in DMSO, DMF, Methanol, aqueous
Solubility
base (pH > 7)
- Stable at room temperature; decomposes
Stability

>180°C. Shock sensitive—handle with care.[2]

Safety & Handling (Critical)

o Explosion Hazard: Sulfonyl azides are high-energy compounds. While 4-CBSA is relatively

stable due to the electron-withdrawing carboxyl group, it should never be heated neat or

subjected to mechanical shock.

e Ventilation: Both protocols release nitrogen gas (

). Perform reactions in a fume hood to prevent pressure buildup in closed vessels.

o PPE: Wear safety glasses, lab coat, and nitrile gloves. Double-glove when handling stock

solutions in DMSO.

Mechanism of Action

Pathway A: Sulfo-Click (Thioacid Amidation)

The sulfonyl azide acts as an electrophile. The thioacid attacks the terminal nitrogen of the

azide, forming a thiatriazoline intermediate. This intermediate rapidly collapses, extruding

nitrogen gas (
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) and sulfur to yield a stable N-acyl sulfonamide linkage. This bond mimics the electronic
properties of a carboxylic acid but is resistant to proteases.

Pathway B: CUAAC (Triazole Formation)

The copper(l) catalyst facilitates the cycloaddition of the azide and alkyne.[1][3][4][5] For
sulfonyl azides, the resulting N-sulfonyl triazole is electron-deficient. Under standard conditions,
the Cu-triazole intermediate may lose

to form a ketenimine, which hydrolyzes to an amide. To isolate the triazole, specific ligands
(e.g., THPTA) or catalysts (CuTC) must be used to stabilize the ring.
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Caption: Divergent reaction pathways for 4-Carboxybenzenesulfonazide. Pathway A (top)
yields N-acyl sulfonamides.[6][7][8] Pathway B (bottom) yields triazoles only under stabilized
conditions.

Protocol A: Sulfo-Click Ligation (Recommended)

Application: Bioconjugation, peptide labeling, and ligation without metal catalysts.
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Materials

e Reagent A: 4-Carboxybenzenesulfonazide (100 mM in DMSO).
o Reagent B: Thioacid-modified substrate (e.g., Thioacetic acid or Peptide-COSH).
e Base: 2,6-Lutidine or Sodium Bicarbonate (

)

e Solvent: DMF, DMSO, or MeOH/Water (1:1).

Step-by-Step Procedure

o Preparation: Dissolve the thioacid substrate in the chosen solvent (e.g., DMF) to a
concentration of 10-50 mM.

e Activation: Add 2.0 equivalents of 2,6-Lutidine to the thioacid solution.

e Reaction: Add 1.2 equivalents of 4-Carboxybenzenesulfonazide stock solution.

e Incubation: Stir the mixture at room temperature (20-25°C).
o Observation: Evolution of nitrogen gas bubbles indicates the reaction is proceeding.
o Time: Reaction is typically complete within 1-4 hours.

e Quenching: If necessary, quench excess azide with a small amount of free thioacetic acid or
by precipitating the product.

 Purification: The N-acyl sulfonamide product is acidic (pKa ~ 2.5). Purify via Reverse-Phase
HPLC (using 0.1% TFA buffers) or by acid-base extraction (extract product into NaHCO3,
wash organics, acidify, extract back to organic).

Protocol B: Stabilized CUAAC Reaction

Application: Creating triazole-linked conjugates. Warning: Standard CuAAC conditions
(CuSO4/Ascorbate without ligands) may lead to degradation. The use of THPTA or CuTC is
mandatory to stabilize the sulfonyl triazole.
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Materials

» Reagent A: 4-Carboxybenzenesulfonazide (10 mM in DMSO).

» Reagent B: Terminal Alkyne substrate (10 mM in DMSO/Water).

o Catalyst Source:
o Option 1 (Aqueous): CuS0O4 (5H20) + Sodium Ascorbate + THPTA Ligand.
o Option 2 (Organic): Copper(l) Thiophene-2-carboxylate (CuTC).[3]

» Buffer: PBS (pH 7.[9]4) or t-Butanol/Water (1:1).

Step-by-Step Procedure (Aqueous/Biocompatible)

o Catalyst Premix: In a separate tube, mix CuSO4 (1 mM final) with THPTA ligand (5 mM final).
The Ligand:Cu ratio should be at least 5:1 to protect the triazole intermediate.

» Reaction Assembly:

o Combine Alkyne substrate (1.0 equiv) and 4-Carboxybenzenesulfonazide (1.2 equiv) in
the reaction buffer.

o Add the CuSO4/THPTA premix (10-20 mol% Cu).

o Add Sodium Ascorbate (freshly prepared, 50—-100 equivalents relative to Cu) to initiate.
e Incubation: Incubate at 4°C to Room Temperature for 2—12 hours.

o Note: Lower temperatures help prevent the rearrangement to ketenimine.

¢ Monitoring: Monitor by LC-MS. Look for the mass of [Alkyne + Azide]. If you see [Alkyne +
Azide - 28], you have lost

and formed the amide byproduct (failed stabilization).

o Workup: Remove copper using EDTA chelation or commercially available Cu-scavenging
resins before analysis.
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Troubleshooting & Optimization

Observation Probable Cause Corrective Action

Ensure thioacid is fresh;
No Reaction (Sulfo-Click) Thioacid oxidation reduce disulfide dimers with
TCEP before adding azide.

The triazole degraded. Lower
o ) temperature to 4°C and
Product Mass -28 Da (CUAAC)  Ketenimine formation ) ]
increase THPTA concentration

(up to 10:1 vs Cu).

4-CBSA is hydrophobic.
Increase DMSO/DMF content

Precipitation Poor solubility of Azide o o
or maintain pH > 7 to ionize
the carboxyl group.
Nitrogen release is

Bubbles (Sulfo-Click) Normal process stoichiometric. Ensure the
vessel is vented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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